Cas no 2166649-29-0 (5-oxa-8,10-diazadispiro2.2.3^{6}.2^{3}undecane)

• Product Name: 5-oxa-8,10-diazadispiro2.2.3^{6}.2^{3}undecane
• CAS No: 2166649-29-0
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 6543763
• PubChem ID: 165489228
• Update Time: 2025-06-09

5-oxa-8,10-diazadispiro2.2.3^{6}.2^{3}undecane Chemical and Physical Properties

Names and Identifiers

• 5-oxa-8,10-diazadispiro2.2.3^{6}.2^{3}undecane
• EN300-1278841
• 2166649-29-0
• 5-oxa-8,10-diazadispiro[2.2.3^{6}.2^{3}]undecane

• Inchi： 1S/C8H14N2O/c1-2-7(1)3-10-8(11-6-7)4-9-5-8/h9-10H,1-6H2
• InChI Key： WSOJGNDBLODPET-UHFFFAOYSA-N
• SMILES： O1CC2(CNC31CNC3)CC2

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 33.3Ų

Additional information on 5-oxa-8,10-diazadispiro2.2.3^{6}.2^{3}undecane

Comprehensive Overview of 5-oxa-8,10-diazadispiro[2.2.3⁶.2³]undecane (CAS No. 2166649-29-0): Structure, Applications, and Research Insights

The compound 5-oxa-8,10-diazadispiro[2.2.3⁶.2³]undecane (CAS No. 2166649-29-0) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its intricate spirocyclic architecture, featuring both oxygen and nitrogen atoms, makes it a valuable scaffold for drug discovery and functional material design. Researchers are particularly interested in its potential as a bioactive intermediate due to its rigid three-dimensional framework, which mimics natural product motifs.

In recent years, the demand for novel spirocyclic compounds like 5-oxa-8,10-diazadispiro[2.2.3⁶.2³]undecane has surged, driven by their applications in central nervous system (CNS) drug development and catalysis. The compound’s CAS No. 2166649-29-0 is frequently searched in academic databases, reflecting its relevance in high-impact journals and patent filings. Its molecular complexity also aligns with trends in fragment-based drug design (FBDD), where rigid scaffolds are prized for their ability to target challenging biological interfaces.

From a synthetic chemistry perspective, 5-oxa-8,10-diazadispiro[2.2.3⁶.2³]undecane exemplifies advancements in green chemistry and atom-economical reactions. Researchers have explored its preparation via multicomponent reactions (MCRs), a hot topic in sustainable synthesis. The compound’s oxygen-nitrogen heterocycles are also of interest for hydrogen bond donors/acceptors, a key feature in supramolecular chemistry and crystal engineering.

The pharmacological potential of CAS No. 2166649-29-0 is another area of intense investigation. Its spirocyclic core shares structural similarities with neuromodulators and GPCR ligands, making it a candidate for neurodegenerative disease research. Notably, its lipophilic efficiency (LipE) metrics are favorable for blood-brain barrier (BBB) penetration, a critical factor in CNS drug discovery. These attributes have spurred collaborations between academia and industry to explore its structure-activity relationships (SAR).

Beyond biomedicine, 5-oxa-8,10-diazadispiro[2.2.3⁶.2³]undecane has applications in advanced material science. Its rigid bicyclic system can enhance the thermal stability of polymers, while its heteroatom-rich framework is being studied for metal-organic frameworks (MOFs) and catalysis supports. These interdisciplinary applications underscore its versatility and align with global trends in smart material innovation.

In summary, 5-oxa-8,10-diazadispiro[2.2.3⁶.2³]undecane (CAS No. 2166649-29-0) represents a compelling case study in modern chemical research. Its multifunctional design, synthetic accessibility, and broad applicability position it at the intersection of drug discovery, materials engineering, and sustainable chemistry. As scientific inquiries into spirocyclic compounds continue to expand, this molecule is poised to remain a focal point for innovation.